molecular formula C9H16N2O B8590763 1-(4-Methyl-1,4-diazepan-1-YL)prop-2-EN-1-one

1-(4-Methyl-1,4-diazepan-1-YL)prop-2-EN-1-one

Cat. No.: B8590763
M. Wt: 168.24 g/mol
InChI Key: DJDAUDDDBXSQBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Methyl-1,4-diazepan-1-YL)prop-2-EN-1-one is a useful research compound. Its molecular formula is C9H16N2O and its molecular weight is 168.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H16N2O

Molecular Weight

168.24 g/mol

IUPAC Name

1-(4-methyl-1,4-diazepan-1-yl)prop-2-en-1-one

InChI

InChI=1S/C9H16N2O/c1-3-9(12)11-6-4-5-10(2)7-8-11/h3H,1,4-8H2,2H3

InChI Key

DJDAUDDDBXSQBP-UHFFFAOYSA-N

Canonical SMILES

CN1CCCN(CC1)C(=O)C=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution is prepared of 20 g (175 mM) of N-methylhomopiperazine in 100 ml of dichloromethane, to which is added, dropwise, at 0° C., a solution of 15.85 g (175 mM) of acryloyl chloride in 20 ml of dichloromethane. The reaction mixture is agitated for 1 hour at 0° C., and then for 2 hours at ambient temperature, and then hydrolysed with a solution of 12 g of sodium carbonate in 20 ml of water. The mixture is decanted, the organic phase is washed once with water and then dried over magnesium sulphate and concentrated under reduced pressure. 23 g of the compound sought after are thus obtained, as an orangy oil, which is used, without other purification, in the next step.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
15.85 g
Type
reactant
Reaction Step Two
Quantity
12 g
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Four
Name
Quantity
20 mL
Type
solvent
Reaction Step Five

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